2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[4-(phenylmethoxymethyl)piperidin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C22H25F3N2O3/c23-22(24,25)30-20-8-6-19(7-9-20)26-21(28)14-27-12-10-18(11-13-27)16-29-15-17-4-2-1-3-5-17/h1-9,18H,10-16H2,(H,26,28)
• InChI Key: AJGQZWFNEXOQFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=CC=C2)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C22H25F3N2O3
• Molecular Weight: 422.4 g/mol

Description

2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as BTTPA, and it has been shown to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods : Research has explored various synthesis techniques for piperidine derivatives, including palladium-catalyzed C-H functionalization, highlighting methodologies for constructing complex molecules with piperidine moieties, which are essential for developing pharmaceuticals and materials (Magano et al., 2014).
• Chemical Modifications and Derivatives : Studies have developed a range of piperidine-based compounds, investigating their potential as bioactive molecules. This includes efforts to create compounds with improved biological activity or specific functionalities, demonstrating the versatility of piperidine derivatives in chemical synthesis (Khalid et al., 2014).

Biological Activities

• Enzymatic Inhibition : Certain piperidine derivatives have been evaluated for their ability to inhibit enzymes such as acetylcholinesterase and butyrylcholinesterase, which are targets for treating conditions like Alzheimer's disease. The structure-activity relationship studies around these compounds contribute to understanding how modifications affect biological activity (Khalid et al., 2014).
• Antimicrobial Properties : Some piperidine compounds have been assessed for antimicrobial activities, revealing potential as therapeutic agents against various pathogens. This research highlights the potential of piperidine derivatives in addressing resistance to traditional antibiotics (Mokhtari & Pourabdollah, 2013).

Drug Development and Pharmacological Applications

• Potential Therapeutic Agents : Research into piperidine derivatives extends into therapeutic applications, including their roles as analgesics and in treating neurological disorders. This underscores the importance of piperidine structures in medicinal chemistry and drug design (Sugimoto et al., 1990).